Cas no 1706448-79-4 (1-phenyl-2-(1H-1,2,3-triazol-1-yl)ethan-1-amine)

• Product Name: 1-phenyl-2-(1H-1,2,3-triazol-1-yl)ethan-1-amine
• CAS No: 1706448-79-4
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• MDL: MFCD29034629
• CID: 5152003
• PubChem ID: 86262566
• Update Time: 2025-06-09

1-phenyl-2-(1H-1,2,3-triazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-ethanamine, α-phenyl-
• 1-phenyl-2-(1H-1,2,3-triazol-1-yl)ethan-1-amine
• EN300-234498
• 1706448-79-4

• MDL： MFCD29034629
• Inchi： 1S/C10H12N4/c11-10(8-14-7-6-12-13-14)9-4-2-1-3-5-9/h1-7,10H,8,11H2
• InChI Key： ACIVEGORDBILCW-UHFFFAOYSA-N
• SMILES： N1(C=CN=N1)CC(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 358.6±52.0 °C(Predicted)
• pka: 7.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-phenyl-2-(1H-1,2,3-triazol-1-yl)ethan-1-amine

Introduction to 1-phenyl-2-(1H-1,2,3-triazol-1-yl)ethan-1-amine (CAS No. 1706448-79-4)

1-phenyl-2-(1H-1,2,3-triazol-1-yl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1706448-79-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a phenyl ring linked to an ethylamine backbone, further substituted with a 1H-1,2,3-triazole moiety, which imparts unique electronic and steric properties. Such structural motifs are often explored for their ability to modulate biological targets, making this molecule a subject of interest in drug discovery efforts.

The 1H-1,2,3-triazole ring is a prominent scaffold in modern pharmaceuticals, renowned for its stability and versatility in forming hydrogen bonds. Its integration into 1-phenyl-2-(1H-1,2,3-triazol-1-yl)ethan-1-amine enhances the compound's potential as a pharmacophore. This triazole-substituted amine exhibits promising interactions with biological systems, particularly in the context of enzyme inhibition and receptor binding. The phenyl group contributes to hydrophobic interactions, while the amine functionality allows for hydrogen bonding capabilities, making the molecule a valuable candidate for further derivatization.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such compounds. The 3D structure of 1-phenyl-2-(1H-1,2,3-triazol-1-yl)ethan-1-amine has been modeled using molecular dynamics simulations to predict its binding affinity to various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways. For instance, preliminary docking studies indicate potential interactions with cyclooxygenase (COX) enzymes, which are pivotal in the biosynthesis of prostaglandins—a key aspect of inflammatory responses.

The synthesis of 1-phenyl-2-(1H-1,2,3-triazol-1-y)ethanamino involves multi-step organic reactions that highlight the intersection of classical and modern synthetic methodologies. The introduction of the triazole ring typically employs azide-click chemistry or cycloaddition reactions with organic nitriles. These reactions are favored for their high selectivity and mild conditions under which they proceed. The phenyl substitution is achieved through Friedel-Crafts alkylation or nucleophilic aromatic substitution (SNAr), depending on the substrate's reactivity profile.

In the context of drug development, the structural features of CAS No. 1706448 make it an attractive intermediate for further functionalization. Researchers have explored its use as a precursor in designing kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer biology. The combination of the phenyl ring and triazole moiety provides multiple sites for chemical modification without compromising core bioactivity. This flexibility is crucial for optimizing pharmacokinetic properties such as solubility and metabolic stability.

Emerging research also highlights the role of this compound in addressing neurological disorders. The amine group and triazole scaffold suggest potential interactions with neurotransmitter receptors such as serotonin or dopamine receptors. Preclinical studies have begun to investigate whether derivatives of CAS No 1706448 can modulate these pathways effectively. For example, analogs with altered substitution patterns on the triazole ring have shown promise in reducing oxidative stress-related damage in neuronal cells—a hallmark of neurodegenerative conditions.

The analytical characterization of CAS No 1706448 is critical for ensuring its purity and consistency in pharmaceutical applications. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and quantify impurities. These analytical techniques provide detailed insights into the compound's molecular structure and purity profile—essential parameters for regulatory compliance.

Industrial-scale production presents unique challenges due to the sensitivity of certain functional groups involved in its synthesis. Process optimization efforts focus on minimizing side reactions while maintaining high yields. Continuous flow chemistry has emerged as a promising approach for synthesizing complex molecules like this one efficiently and sustainably. Such methodologies reduce solvent waste and improve scalability—key considerations for commercial drug development.

The broader significance of CAS No 1706448 lies not only in its potential therapeutic applications but also as a building block for more complex molecules. Its structural motifs are likely to inspire further innovation across multiple disciplines within chemical biology and medicine. As computational tools become more sophisticated at predicting molecular behavior from structure alone,this compound exemplifies how foundational research can accelerate discovery toward novel treatments.

In conclusion,CAS No 1706448, corresponding to 1706448, represents an intriguing example where structural complexity meets functional versatility within pharmaceutical chemistry today,highlighting both challenges faced by researchers working with heterocyclic systems,and opportunities arising from interdisciplinary approaches combining organic synthesis,computational modeling,and preclinical investigation.* Its continued study promises new insights into disease mechanisms,*and potentially* advances toward safer,*more effective therapeutics.*